Cas no 864277-03-2 (ethyl 2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate
• CAS No: 864277-03-2
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• MDL: MFCD09743786
• CID: 1856240
• PubChem ID: 54595879
• Update Time: 2025-10-30

ethyl 2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-PIPERAZIN-1-YLTHIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• ethyl 2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate
• DB-365288
• Z1268152299
• ethyl 2-piperazin-1-yl-1,3-thiazole-5-carboxylate
• 864277-03-2
• AKOS023092998
• SCHEMBL5334339
• CHEMBL4570901
• ethyl 2-piperazin-1-ylthiazole-5-carboxylate
• ethyl2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate
• CS-0264622
• XOTUBRNKFXTMTR-UHFFFAOYSA-N
• EN300-93508

• MDL： MFCD09743786
• Inchi： 1S/C10H15N3O2S/c1-2-15-9(14)8-7-12-10(16-8)13-5-3-11-4-6-13/h7,11H,2-6H2,1H3
• InChI Key： XOTUBRNKFXTMTR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CN=C1N1CCNCC1

Computed Properties

• Exact Mass: 241.088
• Monoisotopic Mass: 241.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.7A^2
• XLogP3: 1.3

ethyl 2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate

Comprehensive Overview of Ethyl 2-(Piperazin-1-yl)-1,3-Thiazole-5-Carboxylate (CAS No. 864277-03-2)

Ethyl 2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate (CAS No. 864277-03-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines a piperazine moiety with a thiazole ring, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its role as a building block for drug discovery and medicinal chemistry, especially in the development of novel antimicrobial agents and central nervous system (CNS) therapeutics.

The thiazole ring is a well-known pharmacophore found in many FDA-approved drugs, such as sulfathiazole and ritonavir, highlighting its importance in modern medicine. The incorporation of a piperazine group further enhances the compound's ability to interact with biological targets, particularly in the context of G-protein-coupled receptors (GPCRs) and enzyme inhibition. This dual functionality makes ethyl 2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate a valuable candidate for structure-activity relationship (SAR) studies.

In recent years, the demand for heterocyclic compounds like this has surged, driven by the growing need for new therapeutic agents to address antibiotic resistance and neurodegenerative diseases. Searches for terms such as "thiazole derivatives in drug design" and "piperazine-based pharmaceuticals" have spiked on academic and industry platforms, reflecting the compound's relevance. Additionally, its potential applications in agrochemicals, such as pesticide development, have also been explored, aligning with the global push for sustainable agriculture.

From a synthetic chemistry perspective, ethyl 2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate is typically prepared via multistep organic reactions, including cyclization and esterification processes. Its carboxylate ester group offers further derivatization opportunities, enabling researchers to tailor its properties for specific applications. The compound's solubility and stability profiles are also critical factors in its utility, particularly in formulation development for oral or injectable drugs.

As the pharmaceutical industry continues to explore small-molecule therapeutics, compounds like ethyl 2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate are likely to remain at the forefront of innovation. Its compatibility with high-throughput screening (HTS) and combinatorial chemistry techniques further underscores its potential. For researchers and manufacturers, understanding its synthetic pathways and biological activities is essential for unlocking new possibilities in precision medicine and green chemistry.

In conclusion, ethyl 2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate (CAS No. 864277-03-2) represents a promising scaffold in both pharmaceutical and agrochemical research. Its structural versatility, coupled with the rising interest in heterocyclic chemistry, positions it as a key player in the development of next-generation therapeutics and sustainable crop protection solutions. As scientific inquiries into its applications expand, this compound is poised to make significant contributions to life sciences and material innovation.